1-(4-(7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl)piperidin-1-yl)ethanone

• IUPAC Name: 1-[4-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C16H26N2O4/c1-12(19)17-6-4-13(5-7-17)14(20)18-8-16(9-18)10-21-15(2,3)22-11-16/h13H,4-11H2,1-3H3
• InChI Key: FMZAWAVDSUYWMU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)N2CC3(C2)COC(OC3)(C)C
• Molecular Formula: C16H26N2O4
• Molecular Weight: 310.39 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is derived from its IUPAC name. The ‘7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane’ part of the name indicates a spiro compound, which is a bicyclic molecule with one atom shared between the two rings. The ‘piperidin-1-yl’ part indicates a piperidine ring, which is a six-membered ring with one nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 157.21. It is a solid at room temperature. More specific properties such as melting point, boiling point, solubility, and spectral data are not available in the search results.

Scientific Research Applications

Novel Synthesis and Structural Characterization

• Synthesis Techniques : Novel synthesis methods have been developed for compounds similar to 1-(4-(7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl)piperidin-1-yl)ethanone, demonstrating advanced approaches in organic chemistry (Gravestock & McKenzie, 2002).

• Molecular Characterization : Spectroscopic and crystallographic techniques have been used to characterize structures similar to the compound , providing insights into their molecular configurations (Govindhan et al., 2017).

Medicinal Chemistry and Pharmacology

• Drug Discovery : Research has focused on utilizing similar structures in drug discovery, especially in the context of chemistry-driven approaches (Wipf, Stephenson, & Walczak, 2004). These compounds are potential scaffolds for developing new therapeutic agents.

• Biological Activity : Studies have investigated the growth-regulating activities of related compounds, which could have implications in agricultural sciences and plant biology (Sharifkanov et al., 2001).

Chemical Reactivity and Interactions

• Hydrogen-Bonding Patterns : Research has been conducted on hydrogen-bonding interactions within similar compounds, which is crucial for understanding their chemical reactivity and potential applications in material science or drug formulation (Balderson et al., 2007).

• Mechanistic Insights : Studies have also explored the reaction mechanisms of compounds with structures similar to this compound, providing a deeper understanding of their chemical behavior (Meier et al., 1997).

Mechanism of Action

Action Environment

The efficacy and stability of the compound can be influenced by various environmental factors. For instance, the compound’s storage temperature can affect its stability . Additionally, factors such as the pH of the biological environment and the presence of other substances could potentially impact the compound’s action.